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Compound of Interest

Compound Name: 3-acetylpyridin-2(1H)-one

Cat. No.: B057935 Get Quote

Disclaimer: This document provides disposal procedures for 3-acetylpyridine, a compound

structurally related to 3-acetylpyridin-2(1H)-one. A specific Safety Data Sheet (SDS) for 3-
acetylpyridin-2(1H)-one was not located. Researchers, scientists, and drug development

professionals should use this information as a guideline and consult with their institution's

Environmental Health and Safety (EHS) officer for specific disposal instructions for 3-
acetylpyridin-2(1H)-one.

This guide furnishes essential safety and logistical information for the proper disposal of 3-
acetylpyridin-2(1H)-one, ensuring the safety of laboratory personnel and compliance with

environmental regulations.

Quantitative Data Summary
The following table summarizes key quantitative data for 3-acetylpyridine, which may be similar

to 3-acetylpyridin-2(1H)-one.
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Property Value Reference

Molecular Formula C₇H₇NO [1][2]

Molecular Weight 121.14 g/mol [1][2]

Boiling Point 220 °C (428 °F) [3]

Melting Point 11 - 13 °C (52 - 55 °F) [3]

Density 1.102 g/cm³ at 25 °C (77 °F) [3]

UN Number 2810 [1][4]

Experimental Protocol for Disposal
This protocol outlines the step-by-step procedure for the safe disposal of 3-acetylpyridin-
2(1H)-one.

1. Personal Protective Equipment (PPE) and Safety Measures:

Always handle the chemical inside a certified chemical fume hood.[4]

Wear appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile rubber).

Safety goggles or a face shield.[2]

A lab coat.

Ensure an eyewash station and safety shower are readily accessible.[4]

2. Waste Collection and Segregation:

Do not dispose of 3-acetylpyridin-2(1H)-one down the drain.[2][4][5]

Do not mix with other waste streams unless explicitly instructed by your EHS department.
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Collect all waste containing 3-acetylpyridin-2(1H)-one (e.g., unused product, contaminated

consumables) in a designated, properly labeled, and sealed waste container.[2][4]

3. Waste Container Labeling:

The waste container must be clearly labeled as "Hazardous Waste."

The label should include:

The full chemical name: 3-acetylpyridin-2(1H)-one.

The approximate concentration and quantity of the waste.

Hazard pictograms (e.g., toxic).

The date of accumulation.

4. Storage of Chemical Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

waste accumulation area.

Keep the container away from incompatible materials such as strong oxidizing agents, strong

acids, and strong bases.[4]

5. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed and

certified hazardous waste disposal company.[2]

Provide the disposal company with a copy of the Safety Data Sheet for 3-acetylpyridine (as a

proxy for 3-acetylpyridin-2(1H)-one).

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 3-
acetylpyridin-2(1H)-one.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b057935?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/19_29418124_3-AcetylPyridine-CASNO-350-03-8-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC102691000&productDescription=3-ACETYLPYRIDINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b057935?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC102691000&productDescription=3-ACETYLPYRIDINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/19_29418124_3-AcetylPyridine-CASNO-350-03-8-MSDS.pdf
https://www.benchchem.com/product/b057935?utm_src=pdf-body
https://www.benchchem.com/product/b057935?utm_src=pdf-body
https://www.benchchem.com/product/b057935?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Logical workflow for the safe disposal of 3-acetylpyridin-2(1H)-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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